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Compound of Interest

Compound Name: Magnesium iodide, octahydrate

Cat. No.: B12349052

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of magnesium iodide octahydrate, a
compound with niche but important applications in chemical synthesis and research. This
document outlines its chemical and physical properties, details its synthesis, and explores its
applications, particularly within the realm of organic chemistry.

Core Properties and Data

Magnesium iodide octahydrate is the hydrated form of magnesium iodide, with the chemical
formula Mgl2-8H20.[1][2][3][4] It presents as a white crystalline solid that is highly soluble in
water.[1][3] A key characteristic is its instability in the air at room temperature, where it tends to
decompose and turn brown due to the release of elemental iodine.[1]

Below is a summary of the key quantitative data for magnesium iodide octahydrate:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12349052?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Magnesium_iodide
https://www.bionity.com/en/encyclopedia/Magnesium_iodide.html
https://infiniumpharmachem.com/products/magnesium-iodide-octahydrate/
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-iodide-octahydrate
https://en.wikipedia.org/wiki/Magnesium_iodide
https://infiniumpharmachem.com/products/magnesium-iodide-octahydrate/
https://en.wikipedia.org/wiki/Magnesium_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 7790-31-0 [11[2][3][41[5]
Molecular Formula Mgl2-8H20 [11[2][31[4]
Molecular Weight 422.236 g/mol [1112][31[4][6]
Appearance White crystalline solid [11[3]
Density 2.098 g/cm3 [1112][7118]
Melting Point 41 °C (decomposes) [1112]5]
Solubility in Water 81 g/100 mL (at 20 °C) [1112][5]
Crystal Structure Orthorhombic [1][2][6][9]

Experimental Protocols: Synthesis of Magnhesium
lodide

Magnesium iodide can be synthesized through several methods. The most common laboratory
preparations involve the reaction of magnesium compounds with hydroiodic acid or the direct
reaction of the elements.

Protocol 2.1: Synthesis from Magnesium Oxide

This method involves the neutralization of magnesium oxide with hydroiodic acid.

o Materials: Magnesium oxide (MgO), Hydroiodic acid (HI), distilled water, crystallizing dish.
e Procedure:

o Carefully add a stoichiometric amount of magnesium oxide to a solution of hydroiodic acid
with constant stirring. The reaction is as follows: MgO + 2HI —» Mglz> + H20.[1][6]

o Continue stirring until the magnesium oxide is completely dissolved.

o Gently heat the resulting solution to concentrate it.
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o Allow the concentrated solution to cool slowly in a crystallizing dish.

o Magnesium iodide octahydrate crystals will form upon cooling.

o Filter the crystals and dry them under vacuum to prevent decomposition.
Protocol 2.2: Synthesis from Magnesium Carbonate

This protocol is similar to the one above but uses magnesium carbonate as the starting
material.

o Materials: Magnesium carbonate (MgCOs), Hydroiodic acid (HI), distilled water.

e Procedure:

[¢]

Slowly add magnesium carbonate to hydroiodic acid. This reaction will produce carbon
dioxide gas. The reaction is: MgCOs + 2HI — Mglz2 + CO2 + H20.[1][6]

[¢]

Once the effervescence ceases and all the magnesium carbonate has reacted, gently heat
the solution to drive off the remaining CO2 and to concentrate the solution.

[¢]

Cool the solution to allow for the crystallization of magnesium iodide octahydrate.

o

Isolate the crystals by filtration and dry them appropriately.
Protocol 2.3: Anhydrous Synthesis

For applications requiring the anhydrous form, the synthesis must be conducted in a moisture-
free environment.

e Materials: Magnesium metal powder, elemental iodine (I2), anhydrous diethyl ether.
e Procedure:

o In a completely dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen),
combine magnesium metal powder and elemental iodine.

o Add anhydrous diethyl ether as a solvent.[1]
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o The reaction between magnesium and iodine will proceed to form magnesium iodide.

o Once the reaction is complete, the anhydrous magnesium iodide can be isolated by
removing the solvent under vacuum.

Applications in Synthesis

While magnesium iodide has limited large-scale commercial applications, it is a valuable
reagent in organic synthesis.[1][10]

o Baylis-Hillman Reaction: The use of magnesium iodide in the Baylis-Hillman reaction has
been shown to favor the formation of (Z)-vinyl compounds.[1]

o Demethylation: It can be used for the demethylation of certain aromatic methyl ethers.[1]

o Precursor for other lodides: Magnesium iodide serves as a starting material for the
preparation of other inorganic iodides, such as mercury iodide and silver iodide, through salt
metathesis reactions.[11]

Visualized Workflows and Pathways

The following diagrams illustrate the synthesis of magnesium iodide and its role as a precursor.
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Synthesis of Magnesium lodide Octahydrate
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Caption: Synthesis of Magnesium lodide Octahydrate.
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Application of Magnesium lodide as a Precursor

Reactants
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Caption: Role of Mglz in Synthesizing Other lodides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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